3-(4-Benzylpiperazin-1-yl)-3-oxopropanenitrile

• IUPAC Name: 3-(4-benzylpiperazin-1-yl)-3-oxopropanenitrile
• InChI: InChI=1S/C14H17N3O/c15-7-6-14(18)17-10-8-16(9-11-17)12-13-4-2-1-3-5-13/h1-5H,6,8-12H2
• InChI Key: RDOXBAQERUMMSO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CC=C2)C(=O)CC#N
• Molecular Formula: C14H17N3O
• Molecular Weight: 243.30 g/mol

Description

Synthesis Analysis

This compound can be synthesized by the reductive amination of 7-methoxy-3-phenyl-4-(3-piperizin-1-yl-propaxy)chromen-2-one with different substituted aromatic aldehydes using sodium cyanoborohydride in methanol.

Scientific Research Applications

Medicinal Chemistry Applications

This compound class, particularly those with a structure related to 3-(4-Benzylpiperazin-1-yl)-3-oxopropanenitrile, has been extensively studied for their potential in treating various health conditions. The derivatives of 1-aryl-3-(4-arylpiperazin-1-yl)propane, for instance, have been investigated for their dual action at 5-HT1A serotonin receptors and serotonin transporter, proposing a new class of antidepressants. The rationale behind these studies is that a dual pharmacological profile could lead to a rapid and pronounced enhancement in serotoninergic neurotransmission, offering a more efficacious treatment of depression (Martínez-Esparza et al., 2001).

Organic Synthesis Applications

Research has also focused on the synthesis and reactivity of this compound and its analogs, revealing their versatility in organic synthesis. For example, the synthesis and reactivity of 3-(benzothiazol-2-yl)-3-oxopropanenitrile have been documented, showing its potential in creating a variety of novel compounds through reactions with heterocyclic diazonium salts, leading to hydrazones and subsequent cyclization into various heterocyclic derivatives (Farag et al., 1996). Such synthetic versatility highlights the compound's utility in constructing complex molecular architectures.

Antimicrobial and Antioxidant Applications

Some derivatives have been synthesized with a focus on evaluating their potential as antimycobacterial agents against Mycobacterium tuberculosis, alongside assessing their toxicity towards mammalian cells. This research underscores the ongoing search for new therapeutic agents in the fight against tuberculosis, with several compounds showing promising activity (Patel et al., 2014). Additionally, the antioxidant activities of certain benzimidazole derivatives, incorporating piperazine or morpholine skeletons, have been explored, providing insights into their potential therapeutic applications beyond antimicrobial activity (Özil et al., 2018).

Safety And Hazards

While deaths from this compound are extremely rare, caution should be exercised due to its stimulant properties and potential adverse effects.